Cas no 220699-98-9 (4-[Bis-(2-methoxyethyl)-amino]-but-2-ynoic acid)

• Product Name: 4-[Bis-(2-methoxyethyl)-amino]-but-2-ynoic acid
• CAS No: 220699-98-9
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 2118509
• Update Time: 2023-08-04

4-[Bis-(2-methoxyethyl)-amino]-but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[bis(2-methoxyethyl)amino]-2-Butynoic acid
• YCHIMKSDNJPETL-UHFFFAOYSA-N
• 4-[bis-(2-methoxyethyl)-amino]-but-2-ynoic acid
• 4-[bis-(2-methoxy-ethyl)-amino]-but-2-ynoic acid
• 4-[Bis-(2-methoxyethyl)-amino]-but-2-ynoic acid

• Inchi： 1S/C10H17NO4/c1-14-8-6-11(7-9-15-2)5-3-4-10(12)13/h5-9H2,1-2H3,(H,12,13)
• InChI Key： YCHIMKSDNJPETL-UHFFFAOYSA-N
• SMILES： O(C)CCN(CC#CC(=O)O)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 232
• Topological Polar Surface Area: 59